Cas no 1059-14-9 (Taraxasterol)

• Product Name: Taraxasterol
• CAS No: 1059-14-9
• MF: C₃₀H₅₀O
• MW: 426.7174
• CID: 156491
• PubChem ID: 115250
• Update Time: 2024-11-26

Taraxasterol Chemical and Physical Properties

Names and Identifiers

• Urs-20(30)-en-3-ol, (3b,18a,19a)-
• Taraxasterol
• A-Lactucerol
• Anthesterin
• Taraxasterin
• [ "" ]
• α-Lactucerol
• Taraxasta-20(30)-ene-3β-ol
• (18α,19α)-5α-Urs-20(30)-en-3β-ol
• Urs-20(30)-en-3-ol, (3.beta.,18.alpha.,19.alpha.)-
• (3S,4Ar,6aR,6aR,6bR,8aR,12S,12aR,14aS,14bS)-4,4,6a,6b,8a,12,14b-heptamethyl-11-methylidene-1,2,3,4a,
• (3S,6aR,6bR,8aR,12S,14bR)-4,4,6a,6b,8a,12,14b-heptamethyl-11-methylene-1,2,3,4a,5,6,6a,7,8,9,10,12,1
• 1059-14-9
• SCHEMBL4413816
• Urs-20(30)-en-3-ol
• C08636
• CHEMBL497525
• (3S,4aR,6aR,6aR,6bR,8aR,12S,12aS,14aR,14bR)-4,4,6a,6b,8a,12,14b-heptamethyl-11-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,12,12a,13,14,14a-hexadecahydropicen-3-ol
• DTXSID30909815
• (3S,4aR,6aR,6aR,6bR,8aR,12S,12aR,14aR,14bR)-4,4,6a,6b,8a,12,14b-heptamethyl-11-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,12,12a,13,14,14a-hexadecahydropicen-3-ol
• (3beta,18alpha,19alpha)-urs-20(30)-en-3-ol
• (3.BETA.,18.ALPHA.,19.ALPHA.)-URS-20(30)-EN-3-OL
• UNII-64SK2ERN9P
• .ALPHA.-LACTUCEROL
• CS-0016469
• Saussurol
• Isolactucerol
• Urs-20(30)-en-3-ol, (3beta,18alpha,19alpha)-
• 18alpha,19betaH-Urs-20(30)-en-3beta-ol
• taraxast-20(30)-en-3beta-ol
• AC-31291
• TARAXASTEROL [MI]
• alpha-lactucerol
• 18alpha,19alpha-urs-20(30)-en-3beta-ol
• AKOS016009424
• 2-METHYL-5-(MORPHOLINOSULFONYL)-3-FUROICACID
• HY-N1178
• TARAXAST-20(30)-EN-3.BETA.-OL
• LMPR0106180006
• 64SK2ERN9P
• EX-A8003F
• CHEBI:9401
• SCHEMBL222272
• Q27108380
• Lactucerol
• a-Anthesterin
• XWMMEBCFHUKHEX-UHFFFAOYSA-N
• BCP31649
• Pyrethrol
• Urs-20(30)-en-3-ol #
• 4,4,6a,6b,8a,12,14b-heptamethyl-11-methylidene-1,2,3,4a,5,6,6a,7,8,9,10,12,12a,13,14,14a-hexadecahydropicen-3-ol
• Inusterol A
• DA-67930
• XWMMEBCFHUKHEX-ZJJHUPNDSA-N

• Inchi： 1S/C30H50O/c1-19-11-14-27(5)17-18-29(7)21(25(27)20(19)2)9-10-23-28(6)15-13-24(31)26(3,4)22(28)12-16-30(23,29)8/h20-25,31H,1,9-18H2,2-8H3/t20-,21?,22?,23?,24+,25?,27-,28+,29-,30-/m1/s1
• InChI Key： XWMMEBCFHUKHEX-VPUBHQHASA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])C([H])(C1(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])[C@]1(C([H])([H])[H])C2([H])C([H])([H])C([H])([H])C2([H])C3([H])[C@]([H])(C([H])([H])[H])C(=C([H])[H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H]

Computed Properties

• Exact Mass: 426.38600
• Monoisotopic Mass: 426.386166214 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 426.7
• XLogP3: 9.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Powder
• Melting Point: 221-222°
• Boiling Point: 488.2 ℃ at 760 mmHg
• PSA: 20.23000
• LogP: 8.02480
• Specific Rotation: D +96.3° (CHCl3)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids